Cas no 140477-37-8 (Benzene, 1,2,4,5-tetramethyl-3,6-bis(phenylethynyl)-)

• Product Name: Benzene, 1,2,4,5-tetramethyl-3,6-bis(phenylethynyl)-
• CAS No: 140477-37-8
• MF: C₂₆H₂₂
• MW: 334.452887058258
• CID: 1298814
• PubChem ID: 11045907
• Update Time: 2025-04-20

Benzene, 1,2,4,5-tetramethyl-3,6-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4,5-tetramethyl-3,6-bis(phenylethynyl)-
• 1,2,4,5-Tetramethyl-3,6-bis(2-phenylethynyl)benzene
• 1,2,4,5-Tetramethyl-3,6-bis(phenylethynyl)benzene
• DTXSID70453206
• ((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dibenzene
• 140477-37-8
• YSZC419
• Benzene, 1,2,4,5-tetramethyl-3,6-bis(2-phenylethynyl)-

• Inchi： 1S/C26H22/c1-19-20(2)26(18-16-24-13-9-6-10-14-24)22(4)21(3)25(19)17-15-23-11-7-5-8-12-23/h5-14H,1-4H3
• InChI Key： WQPGMTADYQNLKO-UHFFFAOYSA-N
• SMILES： C1(C)C(C#CC2C=CC=CC=2)=C(C)C(C)=C(C#CC2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 334.17226
• Monoisotopic Mass: 334.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0